Cas no 2034517-72-9 (N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide)

• Product Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide
• CAS No: 2034517-72-9
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 5335532
• Update Time: 2025-06-08

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)furan-2-carboxamide
• N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide

• Inchi： 1S/C12H14N4O2S/c17-12(10-2-1-7-18-10)14-9-3-5-16(6-4-9)11-8-13-19-15-11/h1-2,7-9H,3-6H2,(H,14,17)
• InChI Key： QWNDRTGOSNEWGX-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 99.5

Additional information on N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide

Professional Introduction to N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide (CAS No. 2034517-72-9)

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034517-72-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a thiadiazole moiety, which is well-known for its broad spectrum of biological activities, alongside a piperidine ring system, enhancing its potential as a pharmacophore.

The incorporation of these heterocyclic rings into the molecular framework of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide imparts distinct chemical and biological characteristics. The thiadiazole ring is particularly noteworthy for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have highlighted the significance of thiadiazole derivatives in modulating enzyme activities and interacting with biological targets, making them invaluable in the design of novel therapeutic agents.

In parallel, the piperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Piperidine derivatives are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and selectivity at target receptors. The combination of these two heterocyclic systems in N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide suggests a multifaceted approach to drug design, potentially offering synergistic effects when interacting with biological pathways.

The furan component of the compound further enriches its structural complexity and functional diversity. Furan derivatives have been extensively studied for their applications in various therapeutic areas, including antiviral and anti-inflammatory drugs. The presence of a carboxamide group at the 2-position of the furan ring adds another layer of reactivity, enabling further chemical modifications and functionalization. This versatility makes N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide a versatile scaffold for developing novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide and biological targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors involved in critical cellular processes. For instance, preliminary computational studies suggest that this compound may interact with kinases and other signaling proteins, potentially leading to inhibitory effects on pathways relevant to cancer and inflammatory diseases.

The synthesis of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]furan-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiadiazole ring through cyclocondensation reactions, followed by functionalization with the piperidine moiety via nucleophilic substitution or other coupling strategies. The introduction of the furan carboxamide group is typically achieved through reactions such as amide bond formation or condensation reactions.

The pharmacological profile of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yll)furan - 2 - carboxamide is currently under investigation in several preclinical studies. Initial findings indicate that the compound demonstrates promising activity against various disease models. For example, studies in cell culture systems have shown that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways. Additionally， preliminary animal models have provided insights into its potential therapeutic effects on inflammatory conditions.

The structural features of N-[1-(1,2 ,5 - thiadiazol - 3 - yl) piperidin - 4 - yl ] furan - 2 - carboxamide also make it an attractive candidate for further development as an inhibitor of enzyme targets associated with neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors is being explored in ongoing research. These studies aim to uncover its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion，N-[1-(1 , 25 - thiadiazol - 3 - yl ) piperidin - 4 - yl ] furan - 2 - carboxamide (CAS No . 2034517 - 72 - 9) represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and multifaceted biological activities . Its combination of heterocyclic rings ， including< strong > thiadiazole strong > ，< strong > piperidine strong > ，and< strong > furan strong > ， provides a rich scaffold for drug discovery . The ongoing research into its pharmacological properties holds great promise for developing novel therapeutic agents that could address a wide range of diseases . As our understanding of this compound continues to evolve ， it is likely to play an increasingly important role in future medical innovations .